Cas no 2137710-57-5 ((1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride)

• Product Name: (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride
• CAS No: 2137710-57-5
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 5409396
• PubChem ID: 122150038
• Update Time: 2025-09-23

(1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-717674
• 2137710-57-5
• 3-(tert-butoxy)cyclobutan-1-amine hydrochloride, trans
• Z2472465849
• 3-(tert-butoxy)cyclobutan-1-amine hydrochloride
• (1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride
• 1955473-77-4
• EN300-269360
• 3-[(2-methylpropan-2-yl)oxy]cyclobutan-1-amine;hydrochloride
• (1r,3r)-3-(tert-butoxy)cyclobutan-1-aminehydrochloride
• (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-8(2,3)10-7-4-6(9)5-7;/h6-7H,4-5,9H2,1-3H3;1H
• InChI Key： LVXDHSAIYDBFPX-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C1CC(C1)N

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride

Comprehensive Overview of (1R,3R)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride (CAS No. 2137710-57-5)

The compound (1R,3R)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride (CAS No. 2137710-57-5) is a chiral cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The tert-butoxy group enhances its stability, while the amine hydrochloride moiety improves solubility, making it suitable for various applications. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and its compatibility with green chemistry principles.

In recent years, the demand for chiral building blocks like (1R,3R)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound is particularly relevant in the context of small molecule drug development, where precision in molecular architecture is critical. Its CAS No. 2137710-57-5 is frequently searched in scientific databases, reflecting its growing importance. Additionally, its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies have sparked interest among medicinal chemists.

The synthesis of (1R,3R)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride involves stereoselective methods, ensuring high enantiomeric purity. This is crucial for its use in pharmaceutical intermediates, where even minor impurities can affect efficacy. The compound's hydrochloride salt form further enhances its utility in formulation development. Recent studies have explored its role in protease inhibitor design and GPCR-targeted therapies, aligning with current trends in personalized medicine and targeted drug delivery.

From an industrial perspective, CAS No. 2137710-57-5 is gaining traction as a high-value chemical intermediate. Its compatibility with continuous flow chemistry and catalytic asymmetric synthesis methods makes it a candidate for scalable production. Environmental concerns have also led to investigations into its biodegradability and green synthesis routes, addressing the growing demand for sustainable chemistry solutions. These aspects are frequently highlighted in patent literature and academic publications, underscoring its multidisciplinary relevance.

In summary, (1R,3R)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride (CAS No. 2137710-57-5) represents a versatile and promising compound in modern chemical research. Its applications span drug discovery, agrochemical innovation, and material science, making it a focal point for both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.